1H-Imidazole-2-propanoic acid, 4,5-diphenyl-

• IUPAC Name: 3-(4,5-diphenyl-1H-imidazol-2-yl)propanoic acid
• InChI: InChI=1S/C18H16N2O2/c21-16(22)12-11-15-19-17(13-7-3-1-4-8-13)18(20-15)14-9-5-2-6-10-14/h1-10H,11-12H2,(H,19,20)(H,21,22)
• InChI Key: JYMCCVMGJODMDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=C(N2)CCC(=O)O)C3=CC=CC=C3
• Molecular Formula: C18H16N2O2
• DSSTOX Substance ID: DTXSID90203725
• Molecular Weight: 292.3 g/mol
• CAS RN: 55217-15-7

Description

“1H-Imidazole-2-propanoic acid, 4,5-diphenyl-” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. The imidazole ring is a key component of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

The synthesis of imidazole derivatives involves a one-pot condensation reaction of a novel aldehyde with benzil and ammonium acetate in glacial acetic acid. The product is then characterized using FTIR, 1H, and 13C NMR.

Molecular Structure Analysis

The molecular structure of “1H-Imidazole-2-propanoic acid, 4,5-diphenyl-” can be represented by the SMILES string O=C(O)C@HN1C(C2=CC=CC=C2)=C(N=C1)C3=CC=CC=C3. The empirical formula is C18H16N2O2 and the molecular weight is 292.33.

Chemical Reactions Analysis

Imidazole derivatives show a broad range of chemical and biological properties. They have become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Physical And Chemical Properties Analysis

The physical form of “1H-Imidazole-2-propanoic acid, 4,5-diphenyl-” is solid. It is highly soluble in water and other polar solvents.

Scientific Research Applications

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Future Directions

Imidazole derivatives have a broad range of applications and are used in a variety of everyday applications. They are key components to functional molecules that are used in pharmaceuticals, agrochemicals, dyes for solar cells, functional materials, and catalysis. Therefore, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance.

Mechanism of Action

Target of Action

Imidazole derivatives have been known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with various biological targets, leading to a wide range of effects .

Biochemical Pathways

Imidazole is a core component of several natural products such as histidine, purine, histamine, and dna-based structures , suggesting that it may interact with these biochemical pathways.

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents , which could influence its bioavailability.

Result of Action

Imidazole derivatives are known to exhibit a broad range of biological activities , suggesting that this compound may have similar effects.

Action Environment

It’s worth noting that imidazole-based compounds have been investigated for use in humidity sensors , suggesting that environmental humidity could potentially influence the action of this compound.